Cas no 15706-73-7 (Butyl 2-methylbutyrate)

Butyl 2-methylbutyrate Properties

Names and Identifiers

• Butanoic acid,2-methyl-, butyl ester
• N-Butyl 2-Methylbutyrate
• Butyl 2-methylbutyrate
• NATURAL 2-METHYL BUTYL BUTYRATE FEMA NO.--------
• utyl 2-methylbutyrate
• butyl 2-methylbutanoate
• Butanoic acid, 2-methyl-, butyl ester
• n-Butyl-2-methylbutyrate
• alpha-Butyl 2-methylbutylate
• butyl 2-methyl butyrate
• Butyric acid, 2-methyl-, butyl ester
• FEMA No. 3393
• butyl 2-methyl-butanoate
• n-Butyl-2-methylbutyrate (natural)
• n-Butyl 2-methyl butyrate
• BUTYL-2-METHYLBUTYRATE
• DSSTox_CID_27046
• DSSTox_RID_82067
• +Expand

• MDL： MFCD00042902
• InChIKey： OTKQNSSMCDLVQV-UHFFFAOYSA-N
• Inchi： 1S/C9H18O2/c1-4-6-7-11-9(10)8(3)5-2/h8H,4-7H2,1-3H3
• SMILES： O(C(C([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 158.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Heavy Atom Count: 11
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.37580
• PSA: 26.30000
• Refractive Index: n20/D 1.408-1.410
  n20/D 1.409(lit.)
• Boiling Point: 173-176 °C/730 mmHg(lit.)
• Melting Point: 174-176 °C
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• FEMA: 3393 | N-BUTYL 2-METHYLBUTYRATE
• Color/Form: Colorless light yellow liquid
• Solubility: Not available
• Density: 0.863 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters